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Compound of Interest

Compound Name: 1-Bromo-2,2-dimethoxypropane
CAS No.: 126-38-5
Cat. No.: B085933
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-Bromo-2,2-dimethoxypropane
(CAS No. 126-38-5), a versatile synthetic intermediate. The document details its chemical
structure, physicochemical properties, and spectroscopic data. Furthermore, it includes a
detailed experimental protocol for its synthesis and for its analysis via various spectroscopic
techniques. This guide is intended to be a valuable resource for professionals in organic
synthesis and drug development, facilitating the effective utilization of this compound in
research and development.

Chemical Identity and Structure

1-Bromo-2,2-dimethoxypropane, also known as bromoacetone dimethyl acetal, is a
halogenated acetal. Its structure features a propane backbone with a bromine atom at the C1
position and two methoxy groups at the C2 position, which protects a ketone functionality.

e CAS Number: 126-38-5
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e Molecular Formula: CsH11BrO2

e Molecular Weight: 183.04 g/mol

o |[UPAC Name: 1-bromo-2,2-dimethoxypropane

« SMILES: COC(C)(CBr)OC

e InChl Key: SGTITUFGCGGICE-UHFFFAOYSA-N

Chemical Structure:

Physicochemical and Spectroscopic Data

The properties of 1-Bromo-2,2-dimethoxypropane are summarized in the tables below,

providing a quick reference for laboratory use.

ble 1: Physicochemical .

Property Value Reference(s)
Clear colorless to pale yellow

Appearance o
liquid

Boiling Point 83-87 °C at 80 mmHg

Density 1.355 g/mL at 25 °C

Refractive Index (n20/D)

1.447

Flash Point 41 °C (105.8 °F) - closed cup
B Soluble in common organic
Solubility
solvents.
Sensitivity Moisture Sensitive

Table 2: Spectroscopic Data
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Spectroscopy Data

Reference(s)

(Predicted) & 3.45 (s, 2H,

1H NMR (Proton NMR)

CH2Br), 3.25 (s, 6H, 2 x

OCHs3), 1.40 (s, 3H, CHs)

(Predicted) 6 101.5 (C), 49.0

13C NMR (Carbon-13 NMR)
(CHs)

(OCHs3), 38.0 (CH2Br), 23.0

(Predicted) v (cm~1): 2980-
2850 (C-H stretch), 1470-1450
(C-H bend), 1150-1050 (C-O
stretch), 750-650 (C-Br stretch)

Infrared (IR) Spectroscopy

(Predicted m/z): 167/169 ([M-

Mass Spectrometry (MS)

CH3s]*), 151/153 ([M-OCHs]*),
89 ([M-Br]*)

Synthesis of 1-Bromo-2,2-dimethoxypropane

1-Bromo-2,2-dimethoxypropane is an important intermediate in biological medicine

synthesis. A common synthetic route involves a two-step process starting from acetone: an

initial bromination followed by the protection of the ketone group as a dimethyl acetal. This

method is advantageous due to the low cost of starting materials and simple reaction

operations.

Logical Workflow for Synthesis
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Synthesis Workflow of 1-Bromo-2,2-dimethoxypropane

Step 1: Bromination

Acetone in Dichloromethane

Bromine

1-Bromoacetone

Preheat to 65-75 °C|
React for 11-13 h

|
Ilntermediate

Step 2: Acethl Protection

1-Bromoacetone in Methanol

React for 2-3 h

Trimethyl orthoformate
Concentrated HCI

1-Bromo-2,2-dimethoxypropane

Work-up an\c( Purification

Neutralize with Triethylamine

Y

Rotary Evaporation

Y

Extraction with Dichloromethane

Pure 1-Bromo-2,2-dimethoxypropane

Click to download full resolution via product page
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¢ To cite this document: BenchChem. [An In-depth Technical Guide to 1-Bromo-2,2-
dimethoxypropane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085933/docs#an-in-depth-technical-guide-to-1-
bromo-2-2-dimethoxypropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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